Cas no 162635-04-3 (Temsirolimus)

• Product Name: Temsirolimus
• CAS No: 162635-04-3
• MF: C₅₆H₈₇NO₁₆
• MW: 1030.287099123
• MDL: MFCD00934421
• CID: 65660
• PubChem ID: 354335686
• Update Time: 2025-10-29

Temsirolimus Chemical and Physical Properties

Names and Identifiers

• Temsirolimus
• Temsirolimus (CCI-779, NSC 683864)
• 42-[3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate]Rapamycin
• Temsirolimus (cell cycle inhibitor 779,CCI-779,Torisel®)
• [14C]-Temsirolimus
• CCI779
• CCL-779
• Rapamycin (42-[3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate]
• rapaMycin 42-ester with 3-hydroxy-2-(hydroxyMethyl)-2-Methylpropionic acid
• TeMsiroliMus (~)
• TeMsiroliMus (CCI-779,Torisel)
• TeMsiroliMus (Torisel)
• CCI-779
• Rapamycin 42-[3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoate]
• C15182
• NSC 683864
• Temsirolimus(CCI-779)
• Torisel
• 624KN6GM2T
• 42-[3-Hydroxy-2-methylpropanoate
• Cci 779
• Temserolimus
• Temsirolimus - Torisel
• Rapamycin 42-(2,2-bis(hydroxymethyl)propionate)
• DSSTox_CID_20945
• DSSTox_RID_79605
• DSSTox_GSID_40945
• 42-(3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoate)rapamycin
• Rapamycin 42-[3-hydroxy-2-(hydroxym
• Rapamycin 42-ester with 2,2-bis-(hydroxymethyl)propionic acid
• GTPL5892
• Temsirolimus (>80%)
• Rapamycin 42-
• CHEBI:79699
• L01XE09
• CHEMBL1201182
• TEMSIROLIMUS [WHO-DD]
• BRD-K08177763-001-02-6
• DTXCID0020945
• TEMSIROLIMUS [INN]
• TEMSIROLIMUS [ORANGE BOOK]
• NCGC00167518-09
• WAY-CCI 779
• AKOS025142069
• SR-01000898799-3
• s1044
• Q7699074
• NSC-683864
• CCG-264790
• TEMSIROLIMUS [JAN]
• T3574
• J-009958
• MFCD00934421
• Temsirolimus [USAN:INN:BAN:JAN]
• TEMSIROLIMUS [EMA EPAR]
• TEMSIROLIMUS (MART.)
• CBPNZQVSJQDFBE-FUXHJELOSA-N
• Tox21_112515
• AM84554
• SCHEMBL18792
• NCGC00167518-01
• AB01274736-01
• 162635-04-3
• TEMSIROLIMUS [MI]
• NCGC00167518-02
• SR-01000898799
• Temsirolimus [USAN]
• TEMSIROLIMUS [MART.]
• UNII-624KN6GM2T
• Rapamycin, 42-(3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate)
• Temsirolimus, >=98% (HPLC)
• BDBM50343413
• CAS-162635-04-3
• HY-50910
• (1R,2R,4S)-4-{(2R)-2-[(3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,30S,34aS)-9,27-dihydroxy-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-1,5,11,28,29-pentaoxo-1,4,5,6,9,10,11,12,13,14,21,22,23,24,25,26,27,28,29,31,32,33,34,34a-tetracosahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontin-3-yl]propyl}-2-methoxycyclohexyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate
• A4I
• DTXSID2040945
• TEMSIROLIMUS [VANDF]
• CS-0129
• NCGC00167518-05
• 42-[3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoate]-rapamycin
• HSDB 7931
• AB01274736_02
• temsirolimusum
• [(1R,2R,4S)-4-[(2R)-2-[(1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-2,3,10,14,20-pentaoxo-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraen-12-yl]propyl]-2-methoxycyclohexyl] 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate
• Temsirolimus?
• SDCCGSBI-0654330.P001

• MDL： MFCD00934421
• Inchi： 1S/C56H87NO16/c1-33-17-13-12-14-18-34(2)45(68-9)29-41-22-20-39(7)56(67,73-41)51(63)52(64)57-24-16-15-19-42(57)53(65)71-46(30-43(60)35(3)26-38(6)49(62)50(70-11)48(61)37(5)25-33)36(4)27-40-21-23-44(47(28-40)69-10)72-54(66)55(8,31-58)32-59/h12-14,17-18,26,33,35-37,39-42,44-47,49-50,58-59,62,67H,15-16,19-25,27-32H2,1-11H3/b14-12+,17-13-,34-18+,38-26+/t33-,35-,36-,37-,39-,40+,41+,42+,44-,45+,46-,47-,49-,50+,56-/m1/s1
• InChI Key： CBPNZQVSJQDFBE-QGNLUFDLSA-N
• SMILES： O(C)[C@H]1[C@@H](CC[C@@H](C[C@@H](C)[C@H]2CC([C@@H](C=C(C)[C@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C1)OC(C(C)(CO)CO)=O |c:14,25,29,t:27|

Computed Properties

• Exact Mass: 1029.60000
• Monoisotopic Mass: 1029.602
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 2010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242
• XLogP3: 5.6

Experimental Properties

• Density: 1.21
• Melting Point: 99-101°C
• Boiling Point: 1048.4±75.0 °C at 760 mmHg
• Flash Point: 587.8℃
• Refractive Index: 1.553
• Solubility: Soluble in chloroform, methanol.
• PSA: 241.96000
• LogP: 5.66030
• Merck: 9142
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Temsirolimus Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：VE6257000
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Temsirolimus

Comprehensive Guide to Temsirolimus (CAS No. 162635-04-3): Properties, Applications, and Market Insights

Temsirolimus, with the CAS number 162635-04-3, is a potent mTOR inhibitor widely recognized for its therapeutic applications in oncology. This article delves into the chemical properties, mechanisms of action, clinical uses, and market trends of Temsirolimus, providing a detailed resource for researchers, healthcare professionals, and industry stakeholders.

Chemically, Temsirolimus is a derivative of rapamycin, a naturally occurring compound with immunosuppressive and antiproliferative properties. The molecular formula of Temsirolimus is C₅₆H₈₇NO₁₆, and it functions by inhibiting the mammalian target of rapamycin (mTOR) pathway, a critical regulator of cell growth and proliferation. This mechanism makes it particularly effective in targeting cancers with dysregulated mTOR signaling.

One of the most prominent applications of Temsirolimus is in the treatment of advanced renal cell carcinoma (RCC). Clinical studies have demonstrated its efficacy in improving progression-free survival and overall survival rates in patients with this condition. Additionally, ongoing research explores its potential in other malignancies, such as mantle cell lymphoma and breast cancer, highlighting its versatility in oncology.

The pharmacokinetics of Temsirolimus are characterized by its intravenous administration and conversion to its active metabolite, sirolimus. This conversion is mediated by enzymes in the liver, emphasizing the importance of monitoring liver function in patients undergoing treatment. Common side effects include hyperglycemia, hypersensitivity reactions, and hematologic abnormalities, which necessitate careful patient management.

From a market perspective, Temsirolimus has gained traction due to the rising incidence of renal cell carcinoma and the growing demand for targeted therapies. The global market for mTOR inhibitors is projected to expand significantly, driven by advancements in personalized medicine and the increasing adoption of combination therapies. Key players in the pharmaceutical industry are investing in research to enhance the drug's formulation and expand its therapeutic indications.

Recent advancements in cancer immunotherapy have sparked interest in combining Temsirolimus with immune checkpoint inhibitors. Preliminary studies suggest that this combination could synergistically enhance antitumor immune responses, offering new hope for patients with refractory cancers. This aligns with the current trend of exploring combination therapies to overcome drug resistance and improve clinical outcomes.

For researchers and clinicians, understanding the mechanism of action of Temsirolimus is crucial for optimizing its use in clinical settings. The drug's ability to modulate the PI3K/AKT/mTOR pathway underscores its relevance in precision medicine, where therapies are tailored to the molecular profiles of individual tumors. This approach is increasingly being adopted in oncology, reflecting the shift toward personalized cancer treatment.

In conclusion, Temsirolimus (CAS No. 162635-04-3) represents a significant advancement in the field of targeted cancer therapy. Its unique mechanism of action, coupled with its clinical efficacy, positions it as a valuable tool in the fight against cancer. As research continues to uncover new applications and combinations, the potential of Temsirolimus to improve patient outcomes remains a promising area of exploration.